1-[(4-fluorophenyl)methyl]-3,7,9-trimethyl-5,7,9-trihydro-4H-1,2,4-triazino[4, 3-h]purine-6,8-dione

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3,7,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C17H17FN6O2/c1-10-8-23-13-14(21(2)17(26)22(3)15(13)25)19-16(23)24(20-10)9-11-4-6-12(18)7-5-11/h4-7H,8-9H2,1-3H3
• InChI Key: XZGUZSKGMWTIIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)C)CC4=CC=C(C=C4)F
• Molecular Formula: C17H17FN6O2
• Molecular Weight: 356.4 g/mol
• CAS No.: 898440-36-3

Description

1-[(4-fluorophenyl)methyl]-3,7,9-trimethyl-5,7,9-trihydro-4H-1,2,4-triazino[4, 3-h]purine-6,8-dione is a useful research compound. Its molecular formula is C17H17FN6O2 and its molecular weight is 356.361. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Zagórska et al. (2016) investigated derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, closely related to the queried compound, for their potential as antidepressant agents. The research focused on the synthesis of these derivatives and evaluated their affinity for serotonin receptors and phosphodiesterase inhibitors. Selected compounds showed promise as potential antidepressants in preliminary pharmacological studies (Zagórska et al., 2016).

Antiviral Activity

• Kim et al. (1978) synthesized nucleoside and nucleotide analogues of imidazo[1,2-a]-s-triazine, which is structurally related to the compound . These compounds were tested against various viruses, demonstrating moderate rhinovirus activity at non-toxic dosage levels (Kim et al., 1978).

Synthesis of Derivatives

• The synthesis of derivatives of the pyrimido[1,2,3-cd]purine ring system, which shares similarities with the compound of interest, was explored by Šimo et al. (2000). This study provided insight into the chemical reactions and processes involved in creating various derivatives of this compound class (Šimo et al., 2000).

Molluscicidal Agents

• Al-Romaizan et al. (2014) conducted a study on fluorine substituted 1,2,4-triazinones, closely related to the queried compound, evaluating them as molluscicidal agents against snails responsible for Bilharziasis diseases. This research highlights the potential use of these compounds in addressing public health challenges (Al-Romaizan et al., 2014).

Anticancer, Anti-HIV, and Antimicrobial Activities

• Ashour et al. (2012) synthesized triazino and triazolo[4,3-e]purine derivatives, structurally related to the queried compound, and evaluated their in vitro anticancer, anti-HIV, and antimicrobial activities. The study identified compounds with considerable activity against specific cancer cell lines and moderate anti-HIV activity (Ashour et al., 2012).